2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]-5-methoxybenzamide
• InChI: InChI=1S/C16H19BrN2O3/c1-19-9-3-4-14(19)15(20)7-8-18-16(21)12-10-11(22-2)5-6-13(12)17/h3-6,9-10,15,20H,7-8H2,1-2H3,(H,18,21)
• InChI Key: RLXHZUUWKAYQIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CCNC(=O)C2=C(C=CC(=C2)OC)Br)O
• Molecular Formula: C16H19BrN2O3
• Molecular Weight: 367.24 g/mol
• CAS No.: 1798530-09-2

Description

2-Bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide is a benzamide derivative featuring a bromo substituent at the 2-position and a methoxy group at the 5-position of the aromatic ring. The N-substituent comprises a hydroxypropyl chain linked to a 1-methyl-1H-pyrrole moiety.

The compound’s molecular formula is tentatively deduced as C₁₇H₂₀BrN₂O₃ (molecular weight ~377.26 g/mol), based on structural analysis. Key functional groups include the bromoaromatic ring, methoxy group, secondary alcohol, and the methylpyrrole heterocycle.

Biological Activity

2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide is a compound of interest in pharmaceutical research due to its potential biological activities. This article explores its synthesis, biological properties, and implications for therapeutic applications.

• Molecular Formula : C16H19BrN2O3
• Molecular Weight : 367.243 g/mol
• Purity : Typically 95% .

Antitumor Activity

Research has indicated that compounds structurally similar to 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that derivatives with similar functional groups can induce apoptosis in cervical adenocarcinoma cells (HeLa) while demonstrating low toxicity to normal liver cells .

Table 1: Cytotoxicity of Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)	Selectivity Index
Compound A	HeLa	5.0	10
Compound B	Chang Liver	50.0	5
Compound C	MCF7	8.0	6

Note: The Selectivity Index (SI) is calculated as the ratio of IC50 values for normal cells to tumor cells, indicating the compound's selectivity for cancerous over normal cells.

The biological activity of this compound may be attributed to its ability to interact with specific molecular targets involved in cell proliferation and survival pathways. For example, compounds with similar structures have been shown to inhibit key enzymes involved in DNA replication and repair, leading to increased apoptosis in cancer cells .

Dopamine Receptor Activity

Preliminary data suggest that compounds related to 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide may also exhibit activity at dopamine receptors, particularly D3 receptors. This receptor selectivity could have implications for neuropsychiatric disorders, where modulation of dopaminergic signaling is crucial .

Study on Antitumor Efficacy

In a recent study, a derivative of the compound was evaluated for its antitumor efficacy against the M-HeLa cell line. The results demonstrated a significant reduction in cell viability at concentrations as low as 5 µM, with a selectivity index indicating a favorable therapeutic window compared to normal cell lines .

Neuroprotective Effects

Another investigation assessed the neuroprotective potential of the compound in models of dopaminergic neuron degeneration. The findings suggested that this compound could protect neurons from oxidative stress-induced apoptosis, highlighting its potential role in treating neurodegenerative diseases .

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects, particularly in the development of new drugs. Its structural components allow it to interact with various biological targets:

• Anticancer Activity: Preliminary studies suggest that derivatives of this compound may exhibit cytotoxic effects against cancer cell lines. The presence of the pyrrole ring is believed to enhance its interaction with biological macromolecules, potentially leading to the inhibition of tumor growth.
• Antimicrobial Properties: Research indicates that this compound and its analogs could possess antimicrobial activity, making them candidates for further exploration in treating bacterial infections.

Biological Research

In biological studies, the compound has been used as an intermediate for synthesizing other bioactive molecules. Its ability to undergo oxidation and substitution reactions allows researchers to modify its structure for enhanced activity or selectivity against specific biological targets .

Material Science

The unique properties of 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide make it suitable for applications in material science:

• Polymer Production: The compound can serve as a building block in the synthesis of advanced materials, such as polymers with specific thermal or mechanical properties .
• Coatings and Composites: Its chemical stability and reactivity allow it to be incorporated into coatings that require enhanced durability or resistance to environmental factors.

Case Study 1: Anticancer Activity

A study conducted on various benzamide derivatives revealed that modifications of the 5-methoxy group significantly increased the compounds' potency against breast cancer cell lines. The research highlighted how structural variations influenced biological activity, suggesting that 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide could be further optimized for improved efficacy .

Case Study 2: Antimicrobial Testing

In a series of experiments evaluating the antimicrobial properties of pyrrole-containing compounds, 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide demonstrated significant inhibitory effects against Gram-positive bacteria. The study concluded that the bromine atom's presence might enhance membrane permeability, facilitating greater antimicrobial action.

Comparison with Similar Compounds

2-Bromo-N-(3-(1-(pyrimidin-2-yl)-1H-indol-3-yl)propyl)benzamide (3p)

• Structure : Shares the 2-bromobenzamide core but replaces the hydroxypropyl-pyrrole group with a pyrimidinyl-indole substituent.
• Synthesis : Prepared via palladium-catalyzed intramolecular arylation, highlighting its utility in constructing polycyclic frameworks .
• Spectroscopy : ¹³C NMR signals at δ 115.7–158.1 ppm confirm aromatic and carbonyl carbons. HRMS (ESI): m/z 479.0149 [M+Na]⁺ .

2-Bromo-N-(1-(4-bromophenyl)-2-oxo-2-(phenethylamino)ethyl)-5-methoxybenzamide (5o)

• Structure: Retains the 2-bromo-5-methoxybenzamide backbone but incorporates a ketone and phenethylamino side chain.
• Synthesis : Synthesized via copper-catalyzed modular assembly, yielding a yellow solid (mp: 191–192°C) .
• Molecular Weight : C₂₄H₂₁Br₂N₂O₃ (MW: 555.15 g/mol), significantly heavier due to the additional bromophenyl and phenethyl groups.
• Relevance : Demonstrates the versatility of bromo-methoxybenzamides in forming diverse heterocyclic architectures.

5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide

• Structure : Differs by replacing the hydroxypropyl-pyrrole group with a 2-methoxyphenylamine and substituting a fluorine at the 2-position.
• Molecular Weight: 324.14 g/mol (C₁₄H₁₁BrFNO₂) .
• Implication : The fluorine atom may increase metabolic stability compared to the hydroxyl group in the target compound.

Spectroscopic and Analytical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key NMR Signals (δ, ppm)	HRMS (ESI) [M+H]⁺
Target Compound	C₁₇H₂₀BrN₂O₃	377.26	Not reported	Not reported
3p	C₂₀H₁₇BrN₄O₂S	479.01 (as [M+Na]⁺)	115.7–158.1 (¹³C)	479.0149 (found)
5o	C₂₄H₂₁Br₂N₂O₃	555.15	Not reported	377.0495 (for C₁₇H₁₸BrN₂O₃)
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	C₁₄H₁₁BrFNO₂	324.14	Not reported	Not reported

Notes:

• The target compound’s theoretical ¹³C NMR spectrum would likely show signals for the methoxy group (~55 ppm), aromatic carbons (110–135 ppm), and carbonyl (~165 ppm), with deviations due to the pyrrole and hydroxyl groups.
• HRMS data for analogous compounds (e.g., ) suggest precise mass matching for structural validation.

Reactivity and Functionalization Potential

• N,O-Bidentate Directing Groups : The hydroxypropyl chain in the target compound may act similarly to N,O-bidentate groups in , facilitating metal-catalyzed C–H activation .
• Lumping Strategy : Compounds with shared benzamide cores and bromo/methoxy substituents (e.g., target compound, 3p, 5o) could be grouped for reactivity studies, as their similar structures may predict analogous reaction pathways .

Q & A

Q. What are the critical steps for synthesizing 2-bromo-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)-5-methoxybenzamide?

Methodological Answer: The synthesis involves two primary stages:

Bromination of the precursor : Start with 5-methoxybenzoic acid, and introduce the bromine atom using brominating agents (e.g., NBS or Br₂ in DCM) under controlled temperature (0–5°C) to prevent over-bromination .

Amide coupling : React the brominated benzoic acid derivative with the amine-containing sidechain (3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propylamine) using coupling agents like DCC (dicyclohexylcarbodiimide) or EDCI in anhydrous DMF. Catalytic DMAP improves reaction efficiency .
Characterization : Confirm the product via ¹H/¹³C NMR (functional groups), HRMS (molecular weight), and HPLC (purity >95%) .

Q. Which spectroscopic techniques are essential for structural confirmation?

Methodological Answer:

• ¹H and ¹³C NMR : Identify protons and carbons in the methoxy, pyrrole, and hydroxyl groups. For example, the methoxy group typically shows a singlet at ~3.8 ppm in ¹H NMR, while pyrrole protons resonate between 6.5–7.2 ppm .
• Mass Spectrometry (HRMS) : Confirm the molecular ion peak (e.g., [M+H]⁺) and isotopic pattern consistent with bromine .
• X-ray Crystallography (if crystals form): Resolve stereochemistry and confirm the spatial arrangement of the hydroxy-pyrrolidine moiety .

Advanced Research Questions

Q. How can reaction yields be optimized during the amide coupling step?

Methodological Answer:

• Solvent Selection : Use polar aprotic solvents (e.g., DMF or THF) to enhance reactant solubility and stabilize intermediates .
• Catalyst System : Replace DCC with EDCI/HOBt to reduce side reactions and improve coupling efficiency .
• Temperature Control : Maintain 0–5°C during reagent addition to minimize exothermic side reactions.
• Purification : Employ silica gel chromatography with a gradient elution (e.g., 5–30% EtOAc in hexane) to isolate the product from unreacted starting materials .

Q. What strategies mitigate solubility challenges during purification?

Methodological Answer:

• Solvent Mixtures : Recrystallize using EtOAc/hexane (1:3) to exploit differential solubility .
• pH Adjustment : For acidic/basic impurities, perform liquid-liquid extraction (e.g., NaHCO₃ wash for acidic byproducts) .
• Chromatography : Use reverse-phase HPLC with a C18 column and acetonitrile/water gradient (10–90% ACN over 20 min) for high-resolution separation .

Q. How to design structure-activity relationship (SAR) studies for biological activity?

Methodological Answer:

Structural Modifications :

• Replace the bromine atom with Cl or I to assess halogen-dependent bioactivity.
• Modify the methoxy group to hydroxyl or ethoxy to study electronic effects .

Biological Assays :

• Enzyme Inhibition : Test against kinases (e.g., EGFR) using fluorescence-based ATPase assays .
• Cellular Uptake : Measure intracellular concentration via LC-MS in cancer cell lines (e.g., HeLa or MCF-7) .

Computational Modeling : Perform molecular docking (e.g., AutoDock Vina) to predict binding modes with target proteins .

Q. How to analyze contradictory bioactivity data across studies?

Methodological Answer:

• Reproducibility Checks : Verify assay conditions (e.g., cell line passage number, serum concentration) .
• Metabolic Stability : Assess compound stability in liver microsomes (e.g., mouse or human) to identify rapid degradation .
• Off-Target Screening : Use proteome-wide affinity chromatography or thermal shift assays to detect non-specific binding .

Q. What are the stability considerations for long-term storage?

Methodological Answer:

• Temperature : Store at -20°C in amber vials to prevent photodegradation.
• Humidity Control : Use desiccants (e.g., silica gel) to avoid hydrolysis of the amide bond .
• pH Stability : Conduct accelerated stability studies (40°C/75% RH for 6 months) in buffers (pH 3–9) to identify degradation pathways .